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Compound of Interest

Compound Name: 2-Chloro-3-pyridinol

Cat. No.: B146414 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 2-Chloro-3-pyridinol, a versatile

heterocyclic intermediate with significant applications in the agrochemical and pharmaceutical

industries. The document details its chemical identity, including various synonyms, and

presents its key physicochemical properties in a structured format. Detailed experimental

protocols for its synthesis are provided, alongside a significant application in the production of

pyridylsulfonylurea herbicides. The guide further elucidates the biochemical mechanism of

action of these herbicides, focusing on the inhibition of the acetolactate synthase (ALS)

enzyme, a critical pathway in branched-chain amino acid biosynthesis in plants. This is visually

represented through a detailed signaling pathway diagram. This guide is intended to be a

valuable resource for researchers and professionals involved in chemical synthesis, drug

discovery, and agrochemical development.

Chemical Identity and Synonyms
2-Chloro-3-pyridinol is a substituted pyridine derivative. For clarity and comprehensive

database searching, a list of its common synonyms and identifiers is provided below.

Table 1: Synonyms and Identifiers for 2-Chloro-3-pyridinol
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Identifier Type Value Citation

Primary Name 2-Chloro-3-pyridinol

Synonym 2-Chloro-3-hydroxypyridine

Synonym 3-Pyridinol, 2-chloro-

Synonym 2-chloropyridin-3-ol

IUPAC Name 2-chloropyridin-3-ol

CAS Registry Number 6636-78-8

Physicochemical Properties
A summary of the key quantitative physicochemical properties of 2-Chloro-3-pyridinol is
presented in the following table for easy reference and comparison.

Table 2: Physicochemical Data of 2-Chloro-3-pyridinol

Property Value Citation

Molecular Formula C5H4ClNO

Molecular Weight 129.54 g/mol

Melting Point 170-172 °C (lit.)

Appearance
White to off-white crystalline

powder

SMILES Oc1cccnc1Cl

InChI
1S/C5H4ClNO/c6-5-4(8)2-1-3-

7-5/h1-3,8H

InChIKey
RSOPTYAZDFSMTN-

UHFFFAOYSA-N
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Synthesis of 2-Chloro-3-hydroxypyridine
A robust and high-yielding method for the preparation of 2-Chloro-3-hydroxypyridine involves

the chlorination of 3-hydroxypyridine using sodium hypochlorite in an aqueous medium. This

process is advantageous due to its efficiency and use of readily available reagents.

Experimental Procedure:

Preparation of the Reaction Mixture: In a suitable reaction vessel, 3-hydroxypyridine is

dissolved in an aqueous solution.

pH Adjustment: The pH of the solution is adjusted to a range of 11-13 by the addition of an

aqueous sodium hydroxide solution. This step is typically performed at a controlled

temperature, for instance, between 0 and 20°C.

Addition of Sodium Hypochlorite: An aqueous solution of sodium hypochlorite is then

introduced to the reaction mixture. The addition is carried out while maintaining the pH

between 11 and 13.

Reaction Quenching and Product Isolation: Upon completion of the reaction, any excess

sodium hypochlorite can be neutralized with a reducing agent like sodium hydrogen sulphite.

The pH of the mixture is then adjusted to be neutral with an acid, such as hydrochloric acid.

Purification: The precipitated product, 2-chloro-3-hydroxypyridine, is collected by filtration,

washed with an aqueous sodium chloride solution, and dried under vacuum to yield the final

product with a reported yield of 85% of theory.

A variation of this procedure involves the in-situ generation of 3-hydroxypyridine from 2-

aminomethylfuran and chlorine in the presence of hydrochloric acid, followed by the

chlorination step as described above.

Applications in Synthesis
2-Chloro-3-hydroxypyridine serves as a crucial intermediate in the synthesis of various

biologically active molecules.

Synthesis of Pyridylsulfonylurea Herbicides
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A significant industrial application of 2-Chloro-3-hydroxypyridine is its use as a key building

block in the manufacture of herbicidally active pyridylsulfonylureas. The synthesis involves the

reaction of 2-Chloro-3-hydroxypyridine with a suitable sulfonyl isocyanate, which ultimately

leads to the formation of the sulfonylurea bridge characteristic of this class of herbicides.

Synthesis of Other Heterocyclic Systems
2-Chloro-3-hydroxypyridine is also utilized in the synthesis of other novel heterocyclic systems.

For instance, it is a precursor in the preparation of 3-hydroxypyridine-2(1H)-selone. This

reaction involves the treatment of 2-chloro-3-hydroxypyridine with sodium hydrogen selenide.

The resulting selone can then be used to synthesize more complex heterocyclic structures like

1-azaphenoxaselenine.

Mechanism of Action: Inhibition of Acetolactate
Synthase (ALS)
Pyridylsulfonylurea herbicides, synthesized from 2-Chloro-3-pyridinol, are potent inhibitors of

the enzyme acetolactate synthase (ALS), also known as acetohydroxyacid synthase (AHAS).

This enzyme is pivotal in the biosynthetic pathway of branched-chain amino acids (BCAAs)

such as valine, leucine, and isoleucine in plants and microorganisms. As animals do not

possess this enzyme, these herbicides exhibit high selectivity.

The inhibition of ALS disrupts the production of these essential amino acids, which in turn halts

protein synthesis and cell division in susceptible plants. This leads to a cessation of growth,

followed by characteristic injury symptoms such as chlorosis (yellowing) and necrosis (tissue

death), ultimately resulting in the death of the plant.

Signaling Pathway of ALS Inhibition
The following diagram illustrates the biochemical pathway of branched-chain amino acid

synthesis and the point of inhibition by sulfonylurea herbicides.
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Caption: Inhibition of Acetolactate Synthase (ALS) by Pyridylsulfonylurea Herbicides.

Experimental Workflow for Herbicide Efficacy Testing
A generalized workflow for assessing the efficacy of a newly synthesized pyridylsulfonylurea

herbicide is depicted below.
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Caption: Generalized Workflow for Herbicide Efficacy Assessment.

Conclusion
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2-Chloro-3-pyridinol and its synonyms are indispensable chemical intermediates with well-

established roles in the synthesis of high-value products, particularly in the agrochemical

sector. The detailed synthetic protocols and an understanding of the mechanism of action of its

derivatives, such as the pyridylsulfonylurea herbicides, provide a solid foundation for further

research and development. This guide serves as a technical resource to facilitate the work of

scientists and researchers in leveraging the chemical potential of this versatile molecule for the

creation of novel and effective chemical solutions.

To cite this document: BenchChem. [In-Depth Technical Guide to 2-Chloro-3-pyridinol and its
Synonyms]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b146414#synonyms-for-2-chloro-3-pyridinol-like-2-
chloro-3-hydroxypyridine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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